Cas no 81965-23-3 (PROPANAMIDE, 3-[[[(2-CHLOROETHYL)NITROSOAMINO]CARBONYL]AMINO]-)

PROPANAMIDE, 3-[[[(2-CHLOROETHYL)NITROSOAMINO]CARBONYL]AMINO]- structure
81965-23-3 structure
Product Name:PROPANAMIDE, 3-[[[(2-CHLOROETHYL)NITROSOAMINO]CARBONYL]AMINO]-
CAS No:81965-23-3
MF:C6H11ClN4O3
MW:222.629539728165
CID:3504693
PubChem ID:13050913
Update Time:2025-04-21

PROPANAMIDE, 3-[[[(2-CHLOROETHYL)NITROSOAMINO]CARBONYL]AMINO]- Chemical and Physical Properties

Names and Identifiers

    • PROPANAMIDE, 3-[[[(2-CHLOROETHYL)NITROSOAMINO]CARBONYL]AMINO]-
    • 3-({[(2-chloroethyl)(nitroso)amino]carbonyl}amino)propanamide
    • CHEMBL353684
    • SCHEMBL11053528
    • 3-[[[(2-Chloroethyl)nitrosoamino]carbonyl]amino]propanamide
    • DTXSID601189611
    • 81965-23-3
    • Inchi: 1S/C6H11ClN4O3/c7-2-4-11(10-14)6(13)9-3-1-5(8)12/h1-4H2,(H2,8,12)(H,9,13)
    • InChI Key: PCLOKSCIVGPPIB-UHFFFAOYSA-N
    • SMILES: ClCCN(C(NCCC(N)=O)=O)N=O

Computed Properties

  • Exact Mass: 222.0519679Da
  • Monoisotopic Mass: 222.0519679Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 105Ų

PROPANAMIDE, 3-[[[(2-CHLOROETHYL)NITROSOAMINO]CARBONYL]AMINO]- Related Literature

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD